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Compound of Interest

Compound Name: 3-Methoxybutan-1-ol

Cat. No.: B165606 Get Quote

This guide provides essential information for the safe handling and disposal of 3-
Methoxybutan-1-ol waste. Adherence to these procedures is critical for ensuring laboratory

safety and regulatory compliance.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 3-Methoxybutan-1-ol waste?

A1: 3-Methoxybutan-1-ol is classified as a hazardous substance.[1] The primary risks are:

Flammability: It is a combustible or flammable liquid and vapor with a flash point of

approximately 47°C (116-117°F).[2][3][4] Vapors can form explosive mixtures with air and

travel to an ignition source.[3] It should be kept away from heat, sparks, and open flames.[3]

[5]

Toxicity: The substance is considered toxic and harmful if swallowed.[2][6] It may cause

irritation to the eyes, skin, and respiratory tract.[3][7]

Incompatibility: It is incompatible with strong oxidizing agents, acid anhydrides, and acid

chlorides.[2]

Q2: Can I dispose of small quantities of 3-Methoxybutan-1-ol waste down the drain?

A2: No. Under no circumstances should 3-Methoxybutan-1-ol waste be disposed of down the

drain, regardless of the quantity or concentration.[2][5][8] This practice is illegal in most
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jurisdictions for flammable solvents and poses a significant risk to plumbing infrastructure and

the environment.[9][10] All waste, including aqueous solutions, must be collected for hazardous

waste disposal.[11]

Q3: How should I collect and store 3-Methoxybutan-1-ol waste in the laboratory?

A3: Proper collection and storage are crucial to prevent accidents:

Containers: Use only compatible, properly sealed, and clearly labeled hazardous waste

containers.[11] The container should be made of a material that does not react with the

chemical.[11]

Labeling: The waste container must have a hazardous waste tag detailing the contents

("Waste 3-Methoxybutan-1-ol") and the date accumulation started.[10]

Storage: Store waste containers in a designated satellite accumulation area.[11] This should

be a cool, dry, well-ventilated location, such as a flammables-area safety cabinet.[3][7] Keep

containers away from incompatible materials, heat, and ignition sources.[2][9]

Q4: How do I dispose of materials contaminated with 3-Methoxybutan-1-ol (e.g., gloves,

absorbent pads, paper towels)?

A4: All solid materials contaminated with 3-Methoxybutan-1-ol must be treated as hazardous

waste.[10]

Collect these materials in a separate, clearly labeled container designated for flammable

solid waste.

Do not mix them with regular trash.

The container for contaminated solids should also be kept closed and stored in your lab's

satellite accumulation area.[10][11]

Q5: Are there any approved chemical treatments to neutralize 3-Methoxybutan-1-ol waste in

the lab before disposal?
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A5: On-site chemical neutralization of 3-Methoxybutan-1-ol waste is not a standard or

recommended practice for laboratory personnel. The accepted and regulated method of

disposal is to offer surplus and non-recyclable solutions to a licensed disposal company.[5][12]

Attempting to neutralize the waste without a validated protocol can lead to dangerous

reactions.

Q6: How should I prepare the waste container for pickup by a professional disposal company?

A6: Before the scheduled pickup, ensure the following:

The container is securely capped and not leaking.[11]

The exterior of the container is clean and free of contamination.

The hazardous waste label is complete, accurate, and clearly visible.

The container is not overfilled; leave at least one inch of headspace to allow for vapor

expansion.[11]

Quantitative Data Summary
The following table summarizes key quantitative data for 3-Methoxybutan-1-ol.
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Property Value

Chemical Formula C5H12O2[6][13]

CAS Number 2517-43-3[2][6]

Molecular Weight 104.15 g/mol [6][13]

Appearance Clear, colorless liquid[6][7]

Boiling Point 158 - 161 °C[6]

Flash Point ~47 °C / 117 °F (TCC)[3][4]

Density ~0.928 g/mL at 25 °C[6]

Water Solubility Soluble[6][7]

GHS Hazard Code H227: Combustible liquid[6]

UN Number 1987 (for transport as ALCOHOLS, N.O.S.)[6]

Troubleshooting Guide: Spill Protocol
This section provides a detailed methodology for handling small-scale spills (< 1 Liter) of 3-
Methoxybutan-1-ol.

Protocol: Small-Scale Spill Cleanup

Immediate Actions:

Alert all personnel in the immediate area of the spill.

Remove all sources of ignition (e.g., turn off hot plates, unplug equipment).[3][5]

Ensure adequate ventilation. If the spill is large or in a poorly ventilated area, evacuate

and contact your institution's Environmental Health & Safety (EH&S) department.[3]

Personal Protective Equipment (PPE):

At a minimum, wear a lab coat, chemical splash goggles, and appropriate chemical-

resistant gloves (e.g., nitrile gloves, changing them promptly if contaminated).[2][9]
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Containment & Cleanup:

Contain the spill by surrounding it with an inert absorbent material such as sand,

vermiculite, or a commercial sorbent.[2][5][12]

Once the liquid is absorbed, use non-sparking tools (e.g., plastic scoop) to carefully collect

the contaminated material.[3][8]

Waste Collection:

Place all collected absorbent material and any other contaminated items (e.g., gloves,

wipes) into a designated hazardous waste container for flammable solids.[3]

Seal and label the container appropriately.

Decontamination:

Wipe down the spill area with soap and water.[10]

Dispose of the cleaning materials as hazardous waste.

Reporting:

Report the incident to your laboratory supervisor and EH&S department, following your

institution's specific procedures.

Visualized Workflow
The following diagram illustrates the decision-making process for the proper disposal of 3-
Methoxybutan-1-ol waste.
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Caption: Waste disposal workflow for 3-Methoxybutan-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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